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Compound of Interest

Compound Name: Indole-15N

Cat. No.: B8821393

An In-depth Technical Guide to the Physical and Chemical Properties of Indole-15N
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
Indole-15N, a stable isotope-labeled form of indole. The incorporation of the nitrogen-15 (*°N)
isotope makes it an invaluable tool in various research applications, particularly in metabolic
studies, drug development, and advanced analytical techniques such as NMR and mass
spectrometry. This document details its fundamental properties, experimental protocols for its
synthesis and analysis, and its significance in biological contexts.

Core Physical and Chemical Properties

Indole-15N shares most of its physical and chemical characteristics with its unlabeled
counterpart, with the primary difference being its increased molecular weight due to the 1°N
isotope.

General Properties

The fundamental identifying characteristics of Indole-15N are summarized below.
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Property Value Reference
Molecular Formula CsH7°N [1112]
Molecular Weight 118.14 g/mol [11[2][3]
CAS Number 40167-58-6

Unlabeled CAS 120-72-9

Isotopic Purity

>98 atom % °N

Chemical Purity

298%

Mass Shift

M+1

Physical Properties

The physical state and thermal properties of Indole-15N are critical for its handling, storage,

and application in various experimental setups.

Property Value Reference
Appearance Light yellow to brown solid

Form Crystalline solid/scales

Melting Point 52-54 °C

Boiling Point 253-254 °C

Flash Point 121 °C (closed cup)

Storage Store at room temperature,

away from light and moisture.

Solubility Profile

Solubility is a key parameter for the use of Indole-15N in biological assays and analytical

chemistry.
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Solvent Solubility Reference

Slightly soluble, ~0.19 g/100
Water mL at 20°C. Solubility
increases in hot water.

Readily soluble in ethanol,
ether, benzene, chloroform,

Organic Solvents
ethyl acetate, and propylene

glycol.

Insoluble in glycerol and
Other ) )
mineral oil.

Spectroscopic Data

Spectroscopic data is fundamental for the structural confirmation and quantification of Indole-
15N.
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Technique Key Findings and Data Reference

1H, 13C, and >N NMR spectra
have been extensively studied.
The °N chemical shift was
measured at -254.05 ppm.
NMR Spectroscopy Spin-spin coupling constants
and isotopic chemical shifts of
13C nuclei have been
determined, providing valuable

structural information.

Used as an internal standard
for quantitative analysis by
GC-MS or LC-MS. The M+1
mass shift is a key identifier. It
Mass Spectrometry is used in metabolomics to
trace the fate of nitrogen
atoms and unambiguously
identify molecular formulas of

indole-containing metabolites.

Experimental Protocols and Methodologies

The synthesis and analysis of Indole-15N require specific and detailed experimental
procedures.

Synthesis of Indole-15N

A common method for synthesizing selectively labeled [*>N]indole involves several steps to
ensure high chemical and isotopic purity. The Fischer indole synthesis is a widely recognized
method for creating the indole ring structure.

Workflow for a Representative Synthesis: A generalized workflow starting from *>N-labeled
ammonia is described below.
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Synthesis Workflow for Indole-15N

Starting Material Intermediate Synthesis Cyclization & Reduction Final Product
Series of

eaction wil ies
[15N]JAmmonia enze: oride [15N]Benzamide |M>| Other Intermediates

e.g., with Diborane

Reduction Step Inal Conversion [15N]Indole

[15N]Isatin

NMR Analysis Workflow for Indole-15N

Sample Preparation
(0.25 M in CD3CN)

'

1D NMR Acquisition
(1H, 13C, 15N)

l

2D NMR Acquisition
(COSY, HSQC, HMBC)

l

Data Processing
& Spectral Analysis

Structural Assignment
(Chemical Shifts, Coupling Constants)

Structural Confirmation
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Metabolite Tracking using 15N-Labeling

Introduce 15N-labeled
precursor to biological system
(e.g., cell culture, plant)

:

Incubation & Metabolism

l

Metabolite Extraction

l

LC-MS/MS Analysis

Data Analysis:
Compare 14N and 15N
Isotopologue Patterns

Identify 15N-containing
metabolites & quantify flux
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Biological Significance of the Indole Moiety

Essential Amino Acid Neurotransmitters Phytohormones Natural Products &
(Tryptophan) (Serotonin) (Auxin) Alkaloids

N

Pharmaceutical Drugs

Broad Biological Activities

(Anticancer, Antimicrobial, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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